Cas no 90607-22-0 (Ethyl 5-ethylisoxazole-3-carboxylate)

Ethyl 5-ethylisoxazole-3-carboxylate is a versatile isoxazole derivative commonly employed as a key intermediate in organic synthesis and pharmaceutical research. Its structural features, including the ethyl-substituted isoxazole ring and ester functionality, make it a valuable building block for the development of heterocyclic compounds. The compound exhibits stability under standard conditions and demonstrates compatibility with a range of chemical transformations, such as hydrolysis, reduction, and nucleophilic substitution. Its well-defined reactivity profile allows for precise modifications, facilitating applications in medicinal chemistry and agrochemical synthesis. The product is typically supplied with high purity, ensuring reproducibility in research and industrial processes.

Ethyl 5-ethylisoxazole-3-carboxylate structure

90607-22-0 structure

Product Name:Ethyl 5-ethylisoxazole-3-carboxylate

CAS No:90607-22-0

MF:C₈H₁₁NO₃

MW:169.177842378616

MDL:MFCD08701218

CID:798514

PubChem ID:13759262

Update Time:2025-10-29

Ethyl 5-ethylisoxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 5-ethylisoxazole-3-carboxylate
- 3-Isoxazolecarboxylicacid, 5-ethyl-, ethyl ester
- ethyl 5-ethyl-1,2-oxazole-3-carboxylate
- 5-ethyl-isoxazole-3-carboxylic acid ethyl ester
- UBWKBDZVYQXLBF-UHFFFAOYSA-N
- s11949
- 90607-22-0
- A853210
- 5-ethyl-3-isoxazolecarboxylic acid ethyl ester
- BB 0258845
- FS-6177
- DTXSID50548588
- CCG-339965
- FT-0707624
- CS-0315418
- ethyl5-ethylisoxazole-3-carboxylate
- AKOS002160515
- SCHEMBL6371541
- MFCD08701218
- 5-Ethyl-3-isoxazolecarboxylic?acid?ethyl?ester
- MDL： MFCD08701218
- Inchi： 1S/C8H11NO3/c1-3-6-5-7(9-12-6)8(10)11-4-2/h5H,3-4H2,1-2H3
- InChI Key： UBWKBDZVYQXLBF-UHFFFAOYSA-N
- SMILES： O1C(=CC(C(=O)OCC)=N1)CC

Computed Properties

Exact Mass: 169.07400
Monoisotopic Mass: 169.07389321g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.8
Topological Polar Surface Area: 52.3Å²

Experimental Properties

Density: 1.1±0.1 g/cm3
Boiling Point: 268.2±28.0 °C at 760 mmHg
Flash Point: 116.0±24.0 °C
PSA: 52.33000
LogP: 1.41370
Vapor Pressure: 0.0±0.5 mmHg at 25°C

Ethyl 5-ethylisoxazole-3-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Ethyl 5-ethylisoxazole-3-carboxylate Pricemore >>

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